3-(2,3-Difluorophenyl)azetidin-3-ol;hydrochloride
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Description
3-(2,3-Difluorophenyl)azetidin-3-ol;hydrochloride is a useful research compound. Its molecular formula is C9H10ClF2NO and its molecular weight is 221.63. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Inhibition Properties
- Inhibition of Human Leukocyte Elastase : Compounds related to azetidinones, such as N-aryl-3,3-dihalogenoazetidin-2-ones, have been synthesized and shown to behave as irreversible inhibitors of human leukocyte elastase (HLE), highlighting their potential in therapeutic applications involving inflammatory processes (Doucet et al., 1997).
Building Blocks for Chemical Synthesis
- Preparation of Trifluoromethyl-Containing Compounds : 3-Hydroxy-4-(trifluoromethyl)azetidin-2-ones serve as versatile building blocks for constructing a variety of CF3-containing compounds, showcasing the chemical utility of azetidinones in synthesizing complex molecules with potential applications in medicinal chemistry and materials science (Dao Thi et al., 2018).
Antimicrobial and Antitubercular Activities
- Novel Trihydroxy Benzamido Azetidin-2-one Derivatives : A study on novel derivatives demonstrated significant antimicrobial and antitubercular activities, highlighting the potential of azetidin-2-one derivatives in addressing infectious diseases (Ilango & Arunkumar, 2011).
Pharmacological Evaluation
- Nicotinic Acetylcholine Receptor Binding Properties : Azetidinones like 2-fluoro-3-[2(S)-2-azetidinylmethoxy]pyridine have been explored for their binding properties to nicotinic acetylcholine receptors, suggesting applications in neurology and psychiatry (Doll et al., 1999).
Properties
IUPAC Name |
3-(2,3-difluorophenyl)azetidin-3-ol;hydrochloride |
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InChI |
InChI=1S/C9H9F2NO.ClH/c10-7-3-1-2-6(8(7)11)9(13)4-12-5-9;/h1-3,12-13H,4-5H2;1H |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHXJMQANPZRKOQ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)(C2=C(C(=CC=C2)F)F)O.Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClF2NO |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.63 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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